Cas no 1509263-23-3 (8-Bromoimidazo[1,2-A]pyridin-2-amine)

8-Bromoimidazo[1,2-A]pyridin-2-amine is a heterocyclic organic compound featuring a brominated imidazopyridine core with an amine functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the amine group provides a versatile handle for derivatization. Its rigid fused-ring system contributes to stability and potential binding affinity in medicinal chemistry applications. The compound is typically used in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, offering researchers a well-defined scaffold for structure-activity relationship studies.

8-Bromoimidazo[1,2-A]pyridin-2-amine structure

1509263-23-3 structure

Product Name:8-Bromoimidazo[1,2-A]pyridin-2-amine

CAS No:1509263-23-3

MF:C₇H₆BrN₃

MW:212.046639919281

MDL:MFCD27922546

CID:4701326

PubChem ID:72699070

Update Time:2025-06-09

8-Bromoimidazo[1,2-A]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 8-BROMOIMIDAZO[1,2-A]PYRIDIN-2-AMINE
- EN300-6792191
- F1967-5698
- AKOS023410832
- 1509263-23-3
- D77625
- CS-W000746
- 8-Bromoimidazo[1,2-A]pyridin-2-amine
- MDL： MFCD27922546
- Inchi： 1S/C7H6BrN3/c8-5-2-1-3-11-4-6(9)10-7(5)11/h1-4H,9H2
- InChI Key： VKEWIZAVWKORLF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN2C=C(N)N=C21

Computed Properties

Exact Mass: 210.97451g/mol
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.3
XLogP3: 2.1

8-Bromoimidazo[1,2-A]pyridin-2-amine Pricemore >>

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